Cas no 650602-38-3 (Butanoic acid, 2-fluoro-3-oxo-, pentyl ester)

Butanoic acid, 2-fluoro-3-oxo-, pentyl ester structure
650602-38-3 structure
Product Name:Butanoic acid, 2-fluoro-3-oxo-, pentyl ester
CAS No:650602-38-3
MF:C9H15FO3
MW:190.212006807327
CID:408917
PubChem ID:71377466
Update Time:2025-04-19

Butanoic acid, 2-fluoro-3-oxo-, pentyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-fluoro-3-oxo-, pentyl ester
    • pentyl 2-fluoro-3-oxobutanoate
    • 650602-38-3
    • DTXSID20800105
    • Inchi: 1S/C9H15FO3/c1-3-4-5-6-13-9(12)8(10)7(2)11/h8H,3-6H2,1-2H3
    • InChI Key: DASAMKOMXCXYIW-UHFFFAOYSA-N
    • SMILES: FC(C(C)=O)C(=O)OCCCCC

Computed Properties

  • Exact Mass: 190.10055
  • Monoisotopic Mass: 190.10052250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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